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Compound of Interest

Compound Name: Basolite F300

Cat. No.: B12053979

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety data and
handling precautions for Basolite F300, a metal-organic framework (MOF) produced by BASF.
The information is compiled from various safety data sheets and chemical databases to ensure
a thorough understanding of the material's properties and associated hazards.

Chemical and Physical Properties

Basolite F300, also known as Fe-BTC, is an iron-based metal-organic framework. Its key
physical and chemical properties are summarized in the table below for easy reference.

Property Value

Chemical Formula CoHsFeOe
Molecular Weight 262.96 g/mol
CAS Number 1195763-37-1
Appearance Solid

Bulk Density 0.16 - 0.35 g/cm3
Surface Area 120 - 190 m3/g
Flash Point Not applicable
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Hazard Identification and Classification

Basolite F300 is classified as a hazardous substance according to the Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals. The GHS classification and
associated hazard statements are detailed below.

Classification Code Hazard Statement

Acute Toxicity (Oral), Category

4 H302 Harmful if swallowed.

Skin Irritation, Category 2 H315 Causes skin irritation.

Eye Irritation, Category 2 H319 Causes serious eye irritation.
Specific Target Organ Toxicity

— Single Exposure, Category H371 May cause damage to organs.

2

GHS Pictograms:

walt text

walt text

Handling Precautions and Personal Protective
Equipment (PPE)

Adherence to proper handling procedures and the use of appropriate personal protective
equipment are crucial to minimize exposure and ensure safety when working with Basolite
F300.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust particles.

Personal Protective Equipment (PPE)
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A risk assessment should be conducted to determine the specific PPE requirements for the

intended use. However, the following are generally recommended:

PPE Type

Specification

Eye Protection

Safety glasses with side-shields or goggles.

Hand Protection

Chemical-resistant gloves (e.qg., nitrile rubber).

Respiratory Protection

A NIOSH-approved N95 or higher-rated
respirator should be worn if dust is generated

and engineering controls are insufficient.

Skin and Body Protection

A lab coat or other protective clothing should be

worn to prevent skin contact.

Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure

If swallowed, rinse mouth with water. Do NOT

Ingestion induce vomiting. Call a poison control center or
doctor immediately for treatment advice.
Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash skin with
soap and plenty of water for at least 15 minutes.
Seek medical attention if irritation develops or

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses, if present and easy to do. Continue

rinsing. Get medical attention.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

» Specific Hazards Arising from the Chemical: No specific fire or explosion hazard has been
identified.

» Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and
full protective gear.

Storage and Disposal

e Storage: Store in a tightly closed container in a dry and well-ventilated place.

» Disposal: Dispose of waste and residues in accordance with local, state, and federal

regulations.

Experimental Protocols for Hazard Determination

The GHS hazard classifications for Basolite F300 are based on standardized experimental
protocols, likely following the Organization for Economic Co-operation and Development
(OECD) Guidelines for the Testing of Chemicals. The following sections provide an overview of

the presumed methodologies.

Acute Oral Toxicity (Presumed: OECD Guideline 423)

This method is designed to determine the acute oral toxicity of a substance. [1][2][3][4]
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Mortality observed?

Click to download full resolution via product page

Caption: Presumed workflow for Acute Oral Toxicity testing (OECD 423).

Skin Irritation (Presumed: OECD Guideline 404)

This test evaluates the potential of a substance to cause skin irritation. [5][6][7][8][9]
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Caption: Presumed workflow for Skin Irritation testing (OECD 404).

Eye Irritation (Presumed: OECD Guideline 405)

This method assesses the potential of a substance to cause eye irritation or damage. [10][11]
[12][13][14]
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Caption: Presumed workflow for Eye Irritation testing (OECD 405).
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Specific Target Organ Toxicity - Single Exposure (STOT-
SE)

The classification for STOT-SE suggests that Basolite F300 may cause damage to specific
organs after a single exposure. The target organs are not explicitly specified in the available
documentation, but this classification is based on evidence from animal studies or human
exposure indicating a significant, non-lethal toxic effect on specific organs. The experimental
protocol would involve exposing animals to the substance once and observing them for signs of
organ-specific toxicity.

Conclusion

Basolite F300 is a valuable material for research and development; however, it is essential to
handle it with care due to its hazardous properties. This guide provides a foundation for safe
handling and emergency preparedness. Researchers, scientists, and drug development
professionals should always consult the most up-to-date and complete Safety Data Sheet
provided by the supplier before working with this material and perform a thorough risk
assessment for their specific application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
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